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Compound of Interest

Compound Name: Oxopraseodymium(1+)

Cat. No.: B15464022 Get Quote

Subject Matter Analysis: Oxopraseodymium(1+)
Following a comprehensive search of available chemical literature and databases, it has been

determined that Oxopraseodymium(1+), as a specific chemical entity, is not a known or

characterized compound. The synthesis, properties, and experimental protocols for this

particular species are not documented.

Praseodymium, a lanthanide series element, predominantly exists in the +3 oxidation state in

its compounds.[1][2] While the +4 oxidation state is also known, particularly in oxides like PrO₂,

and a +2 state has been reported in some compounds, a +1 oxidation state is highly atypical

and has not been observed in an oxide form.[1][3][4] The most stable oxide of praseodymium

at ambient conditions is Pr₆O₁₁, a mixed-valence compound containing both Pr(III) and Pr(IV).

[5] Other well-characterized oxides include Pr₂O₃ (praseodymium(III) oxide) and PrO₂

(praseodymium(IV) oxide).[5][6][7]

Given the non-existence of "Oxopraseodymium(1+)" in the scientific literature, a technical

guide on its synthesis and properties cannot be provided.

Alternative Focus: Characterized Praseodymium
Oxides
For researchers, scientists, and drug development professionals interested in the chemistry of

praseodymium, a detailed examination of its stable and well-documented oxides can be
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provided. These include:

Praseodymium(III) Oxide (Pr₂O₃): A light green solid, this is a key precursor in

praseodymium chemistry.[6]

Praseodymium(IV) Oxide (PrO₂): A blackish-purple dioxide representing the highest

oxidation state of praseodymium in an oxide.[4]

Praseodymium(III,IV) Oxide (Pr₆O₁₁): A dark brown, mixed-valence compound that is the

most stable oxide under normal conditions.[5][8]

A technical guide on these established praseodymium oxides, including their synthesis,

properties, and relevant experimental protocols, can be developed to serve the interests of the

intended audience. This would offer valuable insights into the tangible and applicable aspects

of praseodymium chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxopraseodymium-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b15464022#synthesis-and-properties-of-oxopraseodymium-1
https://www.benchchem.com/product/b15464022#synthesis-and-properties-of-oxopraseodymium-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15464022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15464022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

